Cas no 741659-46-1 (Bis(2-aminoethyl)(nitroso)amine)

• Product Name: Bis(2-aminoethyl)(nitroso)amine
• CAS No: 741659-46-1
• MF: C₄H₁₂N₄O
• MW: 132.164279937744
• CID: 5722297
• Update Time: 2025-06-07

Bis(2-aminoethyl)(nitroso)amine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N1-(2-aminoethyl)-N1-nitroso-
• Bis(2-aminoethyl)(nitroso)amine

• Inchi： 1S/C4H12N4O/c5-1-3-8(7-9)4-2-6/h1-6H2
• InChI Key： IOEJYHQLEUAOLV-UHFFFAOYSA-N
• SMILES： C(N(CCN)N=O)CN

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 314.6±27.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)

Additional information on Bis(2-aminoethyl)(nitroso)amine

Recent Advances in the Study of Bis(2-aminoethyl)(nitroso)amine (CAS: 741659-46-1) in Chemical Biology and Pharmaceutical Research

Bis(2-aminoethyl)(nitroso)amine (CAS: 741659-46-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This compound, characterized by its nitrosoamine functional group, has been the subject of several studies exploring its role in drug development, particularly in the context of cancer therapy and antimicrobial agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, mechanisms of action, and potential clinical applications.

Recent studies have focused on the synthesis and structural characterization of Bis(2-aminoethyl)(nitroso)amine, with particular emphasis on its stability and reactivity under physiological conditions. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to elucidate the compound's molecular structure and confirm its purity. These efforts have been critical in ensuring the reproducibility of experimental results and facilitating further investigations into its biological activity.

One of the most promising areas of research involves the compound's potential as an anticancer agent. In vitro studies have demonstrated that Bis(2-aminoethyl)(nitroso)amine exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. Mechanistic studies suggest that the compound induces apoptosis through the generation of reactive nitrogen species (RNS), which trigger oxidative stress and DNA damage in cancer cells. These findings underscore the compound's potential as a novel chemotherapeutic agent, particularly for cancers resistant to conventional treatments.

In addition to its anticancer properties, Bis(2-aminoethyl)(nitroso)amine has shown promise as an antimicrobial agent. Recent studies have reported its efficacy against a range of bacterial and fungal pathogens, including multidrug-resistant strains. The compound's ability to disrupt microbial cell membranes and inhibit essential enzymatic pathways has been identified as a key factor in its antimicrobial activity. These findings highlight its potential for development as a new class of antibiotics, addressing the growing challenge of antimicrobial resistance.

Despite these promising results, challenges remain in the clinical translation of Bis(2-aminoethyl)(nitroso)amine. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed through further preclinical and clinical studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's stability and therapeutic efficacy. Additionally, efforts are underway to optimize its synthesis to reduce production costs and improve scalability.

In conclusion, Bis(2-aminoethyl)(nitroso)amine (CAS: 741659-46-1) represents a promising candidate for further development in the fields of oncology and antimicrobial therapy. Its unique chemical properties and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on addressing the current limitations and exploring its full therapeutic potential, paving the way for its eventual clinical application.